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Compound of Interest

Compound Name: 4-Butylbenzoic acid

Cat. No.: B1266052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 4-butylbenzoic acid (CAS No: 20651-71-2). The information is compiled from peer-
reviewed scientific literature and established chemical databases, with a focus on presenting
guantitative data and the experimental methodologies used for their determination. This
document is intended to serve as a reliable resource for researchers and professionals in the
fields of chemistry, materials science, and pharmaceutical development.

Introduction

4-Butylbenzoic acid is a derivative of benzoic acid with a butyl group at the para position. Its
thermochemical properties are of significant interest for understanding its stability, reactivity,
and phase behavior, which are critical parameters in process development, formulation, and
drug design. This guide summarizes the key experimentally determined thermochemical
parameters for this compound.

Quantitative Thermochemical Data

The experimentally determined thermochemical data for 4-butylbenzoic acid are summarized
in the tables below. All data are presented for the crystalline solid state unless otherwise
specified.

Table 1: Phase Transition Data for 4-Butylbenzoic Acid
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Parameter Symbol Value Units Reference
) [Privalko,
Fusion
Tfus 377 K Puchkovskaya,
Temperature
et al., 1985]

Table 2: Enthalpy Data for 4-Butylbenzoic Acid at 298.15 K

Parameter Symbol Value Units Reference

Standard Molar
Enthalpy of AsubH° 110.5+0.7 kJ/mol

Sublimation

[Monte, Almeida,
et al., 2004][1]

Note on Enthalpy of Combustion and Formation:

A thorough literature search did not yield any experimentally determined values for the
standard enthalpy of combustion (AcH®) or the standard enthalpy of formation (AfH°) for 4-n-
butylbenzoic acid. These values are essential for a complete thermochemical characterization
of the compound. The determination of the enthalpy of combustion, typically through bomb
calorimetry, would allow for the calculation of the enthalpy of formation using Hess's Law.

Experimental Protocols

This section details the experimental methodologies employed in the cited literature to
determine the thermochemical data presented above.

Determination of Fusion Temperature

The fusion temperature of 4-butylbenzoic acid was determined by Privalko, Puchkovskaya, et
al. (1985) as part of a study on the polymorphic transitions in alkylbenzoic acids.[1] While the
full detailed protocol from the original paper is not publicly available, the determination of
melting points for crystalline solids in such studies is typically performed using Differential
Scanning Calorimetry (DSC).

General DSC Protocol:
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o Asmall, precisely weighed sample of the substance is hermetically sealed in an aluminum
pan.

e An empty, sealed pan is used as a reference.
e The sample and reference pans are placed in the DSC instrument.
o The temperature of the sample and reference is increased at a constant rate.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

» An endothermic peak is observed as the sample melts, and the onset temperature of this
peak is taken as the melting point (fusion temperature).

Determination of Enthalpy of Sublimation

The standard molar enthalpy of sublimation of 4-butylbenzoic acid was determined by Monte,
Almeida, et al. (2004) using the Knudsen mass-loss effusion technique.[1] This method
involves measuring the rate of mass loss of a substance due to sublimation in a vacuum.

Knudsen Mass-Loss Effusion Protocol:

o A small amount of the crystalline sample is placed in a Knudsen effusion cell, which is a
small container with a very small orifice.

e The cell is placed in a thermostated environment and evacuated to a high vacuum.

e The cell is heated to a series of precisely controlled temperatures within the range where the
substance sublimes at a measurable rate (for 4-butylbenzoic acid, this was between 333 K
and 349 K).[1]

o At each temperature, the mass loss of the sample over a specific period is measured using a
high-precision microbalance.

e The vapor pressure (p) at each temperature (T) is calculated from the rate of mass loss
using the Knudsen equation.
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e The standard molar enthalpy of sublimation at the mean temperature of the experimental
range is derived from the slope of the line obtained by plotting In(p) versus 1/T, according to

the Clausius-Clapeyron equation.

o The enthalpy of sublimation at 298.15 K is then calculated using Kirchhoff's law, which
accounts for the change in heat capacity between the gaseous and solid states.

Visualizations

The following diagrams illustrate the experimental workflow and the relationships between key
thermochemical parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Properties of 4-Butylbenzoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266052#thermochemical-data-for-4-butylbenzoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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